3-(2,2-Difluoroethoxy)-1-methylpyrazole-4-carboxylic acid

• IUPAC Name: 3-(2,2-difluoroethoxy)-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C7H8F2N2O3/c1-11-2-4(7(12)13)6(10-11)14-3-5(8)9/h2,5H,3H2,1H3,(H,12,13)
• InChI Key: YEULJPMFJLJOJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OCC(F)F)C(=O)O
• Molecular Formula: C7H8F2N2O3
• Molecular Weight: 206.15 g/mol

Description

3-(2,2-Difluoroethoxy)-1-methylpyrazole-4-carboxylic acid, also known as DFEPM, is a chemical compound that has been extensively researched for its potential therapeutic applications in various diseases. This compound belongs to the pyrazole class of compounds and has a unique structure that makes it an attractive target for drug development.

Scientific Research Applications

Chemical Synthesis and Biological Activities

The difluoromethyl group, closely related to the structure of 3-(2,2-Difluoroethoxy)-1-methylpyrazole-4-carboxylic acid, is widely utilized in pharmaceutical and agrochemical industries due to its hydrogen-bonding capabilities and bioisosteric properties. This functional group enhances the binding selectivity and liposolubility of biologically active compounds. Pyrazole scaffolds, similar to the core structure of the specified compound, are found in numerous organic compounds exhibiting significant biological activities. The synthesis strategies for such compounds involve using fluorinated reagents, difluoroacetic acid derivatives, and other fluorine-containing building blocks, highlighting their importance in creating pesticide molecules and pharmaceutical agents with annual sales reaching up to one billion dollars (Zeng, Xu, & Ma, 2020).

Medicinal Chemistry and Drug Development

Pyrazole-3/5-carboxylic acids, derivatives of trifluoromethylpyrazoles, are synthesized for their potential in medicinal chemistry as building blocks. The transformation of trifluoromethylpyrazoles into NH-pyrazole-3/5-carboxylic acids through hydrolysis and subsequent reactions demonstrates versatile pathways to access compounds otherwise challenging to prepare. These synthetic approaches enable the creation of diverse molecules for pharmaceutical development (Ermolenko, Guillou, & Janin, 2013).

Agrochemical Applications

The design and synthesis of agrochemicals benefit from the incorporation of fluorinated pyrazole compounds. For instance, 3,4-disubstituted-3-(difluoromethyl)pyrazoles serve as key units in many pesticides, underlining the role of fluorinated compounds in enhancing agrochemical efficacy. The development of such molecules through various synthetic strategies, including the use of fluorinated reagents and difluoroacetic acid derivatives, showcases the adaptability of fluorinated pyrazoles in creating high-value agricultural products (Zeng, Xu, & Ma, 2020).

Environmental and Sustainable Chemistry

In the context of environmental and sustainable chemistry, the fluorinated pyrazole compounds are explored for their potential applications in green chemistry. The synthesis methods focusing on regioselectivity, efficiency, and environmental friendliness pave the way for developing new materials and chemicals with reduced environmental impact. The applications extend beyond pharmaceuticals and agrochemicals, highlighting the versatile role of fluorinated pyrazoles in addressing ecological concerns (Lv et al., 2019).